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Compound of Interest

Compound Name: L-Pentahomoserine

Cat. No.: B1599950 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of a plausible enzymatic pathway for

the synthesis of L-Pentahomoserine, a non-canonical amino acid with potential applications in

drug development and biotechnology. Drawing upon established biosynthetic routes for

structurally similar amino acids, this document outlines a two-step enzymatic cascade, details

the required enzymes, and presents available quantitative data and experimental protocols.

Proposed Enzymatic Pathway for L-
Pentahomoserine Synthesis
L-Pentahomoserine can be synthesized from the readily available precursor, L-α-

aminoadipate, a key intermediate in the fungal lysine biosynthesis pathway. The proposed

synthesis involves a two-step enzymatic reduction of the ω-carboxyl group of L-α-

aminoadipate.

The logical workflow for this enzymatic synthesis is as follows:
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Step 1: Reduction of the ω-Carboxyl Group
Step 2: Reduction of the Aldehyde Group

L-α-Aminoadipate

α-Aminoadipate Reductase (AAR)
(e.g., from S. cerevisiae)

ATP, NADPH L-α-Aminoadipate-δ-semialdehyde
AMP, PPi, NADP+

Homoserine Dehydrogenase (HSD) or
 a broad-substrate alcohol dehydrogenaseNAD(P)H L-Pentahomoserine

NAD(P)+
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Cloning

Expression

Purification

Clone LYS2 gene into expression vector

Transform E. coli with expression plasmids

Clone LYS5 gene into expression vector

Induce protein expression (e.g., with IPTG)

Cell Lysis (e.g., sonication)

Centrifugation to remove cell debris

Affinity Chromatography (e.g., Ni-NTA for His-tagged proteins)

SDS-PAGE analysis for purity
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Expressed Genes

Biotransformation Process

Engineered E. coli

Addition of L-α-aminoadipate
to cell culture

LYS2 gene LYS5 gene HSD/ADH gene

Incubation under optimal conditions

Isolation of L-Pentahomoserine
from culture medium
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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